Cas no 618080-01-6 (2-[(3Z)-3-[3-(3-ethoxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxoindol-1-yl]-N-(2-methylphenyl)acetamide)

• Product Name: 2-[(3Z)-3-[3-(3-ethoxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxoindol-1-yl]-N-(2-methylphenyl)acetamide
• CAS No: 618080-01-6
• MF: C₂₅H₂₅N₃O₄S₂
• MW: 495.613703489304
• CID: 6084076
• PubChem ID: 2139269
• Update Time: 2023-12-13

2-[(3Z)-3-[3-(3-ethoxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxoindol-1-yl]-N-(2-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(3Z)-3-[3-(3-ethoxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxoindol-1-yl]-N-(2-methylphenyl)acetamide
• 1H-Indole-1-acetamide, 3-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-5-thiazolidinylidene]-2,3-dihydro-N-(2-methylphenyl)-2-oxo-
• 2-{(3Z)-3-[3-(3-ethoxypropyl)-4-oxo-2-thioxo-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-yl}-N-(2-methylphenyl)acetamide
• (Z)-2-(3-(3-(3-ethoxypropyl)-4-oxo-2-thioxothiazolidin-5-ylidene)-2-oxoindolin-1-yl)-N-(o-tolyl)acetamide
• F1423-2838
• AKOS002195292
• 618080-01-6
• 2-{3-[(5Z)-3-(3-ethoxypropyl)-4-oxo-2-sulfanylidene-1,3-thiazolidin-5-ylidene]-2-oxo-2,3-dihydro-1H-indol-1-yl}-N-(2-methylphenyl)acetamide

• Inchi： 1S/C25H25N3O4S2/c1-3-32-14-8-13-27-24(31)22(34-25(27)33)21-17-10-5-7-12-19(17)28(23(21)30)15-20(29)26-18-11-6-4-9-16(18)2/h4-7,9-12H,3,8,13-15H2,1-2H3,(H,26,29)
• InChI Key： ZAWMWMDJRDJRFG-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=CC=C2C)=O)C2=C(C=CC=C2)C(=C2SC(=S)N(CCCOCC)C2=O)C1=O

Computed Properties

• Exact Mass: 495.12864863g/mol
• Monoisotopic Mass: 495.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 861
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 136Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives